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Compound of Interest

Compound Name: 5-Chloro-2-ethoxypyridin-4-ol

CAS No.: 856965-85-0

Cat. No.: B3289288

Get Quote

In modern medicinal chemistry, highly substituted pyridin-4-ol scaffolds are critical building

blocks, particularly in the development of targeted therapeutics. 5-Chloro-2-ethoxypyridin-4-
ol (CAS: 856965-85-0) is a specialized, multi-functionalized heterocycle that offers unique

orthogonal reactivity. This whitepaper provides an in-depth analysis of its structural rationale,

global supply chain economics, and field-proven synthetic workflows, designed specifically for

researchers and drug development professionals optimizing kinase inhibitor libraries.

Structural Rationale: Why This Specific Scaffold?
The precise substitution pattern of 5-Chloro-2-ethoxypyridin-4-ol is not arbitrary; it is

engineered to solve specific challenges in Structure-Activity Relationship (SAR) optimization:

The 4-Hydroxyl Group (Tautomeric Core): Substituted pyridines are prevalent scaffolds in the

design of kinase inhibitors due to their ability to form crucial hydrogen bond interactions with

the hinge region of the kinase active site (1)[1]. The 4-ol moiety can be readily converted into

a highly reactive electrophile (e.g., a triflate) for late-stage C-C or C-N bond formation.
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The 2-Ethoxy Group: This acts as an electron-donating group that modulates the pKa of the

pyridine nitrogen, tuning its hydrogen-bond acceptor strength. Furthermore, the ethoxy tail

increases lipophilicity, which is vital for improving blood-brain barrier (BBB) penetration in

CNS-targeted drugs.

The 5-Chloro Vector: While chlorine is traditionally a less reactive leaving group than

bromine or iodine, modern catalytic systems allow it to function as a secondary, orthogonal

coupling site. This enables the construction of complex molecular architectures essential for

drug discovery (2)[2].

Global Supply Chain & Economic Analysis
Sourcing 5-Chloro-2-ethoxypyridin-4-ol presents a significant procurement challenge. The

synthesis of highly substituted pyridin-4-ol scaffolds requires precise control over the

substitution pattern, often involving complex multi-step routes from acyclic precursors (2)[2].

Consequently, it is positioned as a high-value, low-volume advanced intermediate rather than a

bulk commodity.

For research teams operating in global hubs like Singapore and the broader APAC region,

leveraging specialized chemical vendors is essential. Below is a consolidated summary of

current market availability and pricing data:

Supplier Purity Listed Price / Unit
Lead Time /
Availability

Bidepharm 97% ¥8,561.00 / 1g Catalog / In Stock[3]

Career Henan Chem 98%
Custom Quote (2g

pack)
3 Days[4]

BLD Pharm >97% Inquiry Required Flexible Sizes[5]

Boroncore ≥98% Inquiry Required Custom Synthesis[6]

ChemScene Standard Inquiry Required Catalog[7]

Arctom Standard Inquiry Required Flexible Sizes[8]
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Economic Causality: At over ¥8,500 (approx. $1,200 USD) per gram, researchers must account

for this in their R&D budgets. The high cost is driven by the thermodynamic instability of the

pyridin-4-ol tautomeric equilibrium during industrial-scale halogenation. It is highly

recommended to reserve this reagent for lead optimization rather than initial hit-to-lead library

generation.

Advanced Synthetic Workflows: Orthogonal
Functionalization
To maximize the value of this expensive intermediate, chemists must exploit its orthogonal

reactivity. The following protocol details a self-validating system for chemoselective activation

of the C4 position, leaving the C5-chloride intact for subsequent reactions.

Protocol: Chemoselective Triflation for Orthogonal
Cross-Coupling
Objective: Convert the 4-hydroxyl group into a trifluoromethanesulfonate (triflate) to enable

chemoselective C4-coupling via Suzuki-Miyaura over the C5-chloride.

Step 1: Preparation & Inert Atmosphere Dissolve 5-Chloro-2-ethoxypyridin-4-ol (1.0 eq) in

anhydrous dichloromethane (DCM) under an argon atmosphere. Add triethylamine (Et3N,

2.5 eq) and cool the reaction mixture strictly to -78°C. Causality: Pyridinols are prone to N-

triflation or polymerization at ambient temperatures; cryogenic conditions ensure strict O-

selectivity.

Step 2: Electrophile Addition Perform a dropwise addition of trifluoromethanesulfonic

anhydride (Tf2O, 1.2 eq). Stir for 30 minutes at -78°C, then allow the system to gradually

warm to 0°C.

Step 3: Self-Validation (In-Process Control) Monitor the reaction via LC-MS. Validation

Metric: Successful conversion is confirmed by the disappearance of the starting material

peak (m/z 174 [M+H]+) and the appearance of the triflate peak (m/z 306 [M+H]+).

Additionally, 1H NMR validation will show the disappearance of the broad -OH singlet (~11.0

ppm) and a distinct downfield shift of the C3 and C6 aromatic protons, confirming O-triflation

without ring-opening side reactions.
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Step 4: Quench and Isolation Quench the reaction with saturated aqueous NaHCO3. Extract

with DCM, dry over anhydrous Na2SO4, and concentrate under reduced pressure. Purify via

flash chromatography (Hexanes/EtOAc) to yield the activated intermediate.

Mechanistic Pathway
The diagram below illustrates the strategic logic of utilizing 5-Chloro-2-ethoxypyridin-4-ol to
generate a highly functionalized kinase inhibitor scaffold through sequential, orthogonal cross-

coupling.

5-Chloro-2-ethoxypyridin-4-ol
(CAS: 856965-85-0)

4-Triflate Intermediate
(Highly Reactive Electrophile)

 Tf2O, Et3N, DCM
(-78°C to 0°C)

C4-Substituted Intermediate
(Suzuki-Miyaura Coupling)

 Pd(dppf)Cl2, Ar-B(OH)2
(Chemoselective C4 Reaction)

C4,C5-Disubstituted Scaffold
(Kinase Inhibitor Core)

 Pd2(dba)3, R-NH2
(C5-Cl Buchwald-Hartwig)

Click to download full resolution via product page

Workflow: Orthogonal cross-coupling of 5-Chloro-2-ethoxypyridin-4-ol for kinase scaffolds.
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Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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